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Compound of Interest

Compound Name:

Methyl 2-amino-3-(4-

hydroxyphenyl)propanoate

hydrochloride

CAS No.: 68697-61-0

Cat. No.: B555554

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the key spectroscopic data and analytical

methodologies required for the unambiguous identification and characterization of L-Tyrosine

methyl ester hydrochloride. The information presented is critical for quality control, reaction

monitoring, and characterization of this important amino acid derivative in research and

development settings.

Core Spectroscopic Data
The structural confirmation of L-Tyrosine methyl ester hydrochloride (C₁₀H₁₄ClNO₃, Molecular

Weight: 231.68 g/mol ) is achieved through a combination of spectroscopic techniques. The

following tables summarize the key quantitative data obtained from Nuclear Magnetic

Resonance (NMR) spectroscopy, Infrared (IR) spectroscopy, and Mass Spectrometry (MS).
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Proton NMR (¹H NMR) provides detailed information about the chemical environment of

hydrogen atoms in the molecule. The spectrum of L-Tyrosine methyl ester hydrochloride is

typically recorded in a deuterated solvent such as DMSO-d₆ or D₂O.

Table 1: ¹H NMR Spectroscopic Data for L-Tyrosine Methyl Ester Hydrochloride in DMSO-d₆[1]

Chemical Shift
(ppm)

Multiplicity Integration Assignment

9.56 Singlet 1H Phenolic -OH

8.74 Broad Singlet 3H Ammonium -NH₃⁺

7.02 Doublet 2H Aromatic C₂-H, C₆-H

6.75 Doublet 2H Aromatic C₃-H, C₅-H

4.13 Triplet 1H α-CH

3.66 Singlet 3H Methyl Ester -OCH₃

3.10, 3.02 Doublet of Doublets 2H β-CH₂

¹³C NMR Spectroscopy
Carbon-13 NMR (¹³C NMR) is used to determine the types of carbon atoms present in the

molecule.

Table 2: ¹³C NMR Spectroscopic Data for L-Tyrosine Hydrochloride (a closely related structure)

[2]
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Chemical Shift (ppm) Assignment

172.6 Carboxyl Carbon (-COOH)

156.4 Aromatic C₄-OH

132.0 Aromatic C₂/C₆

126.8 Aromatic C₁

117.2 Aromatic C₃/C₅

55.4 α-Carbon

35.9 β-Carbon

Note: Data for the methyl ester hydrochloride will show a signal for the methyl ester carbon

(~52 ppm) and a shift in the carboxyl carbon signal.

Infrared (IR) Spectroscopy
IR spectroscopy identifies the functional groups present in a molecule based on the absorption

of infrared radiation.

Table 3: Key IR Absorption Bands for L-Tyrosine Methyl Ester Hydrochloride

Wavenumber (cm⁻¹) Intensity Assignment

~3400 Strong, Broad O-H stretch (phenolic)

~3000 Strong, Broad N-H stretch (ammonium)

~2850-3000 Medium
C-H stretch (aromatic and

aliphatic)

~1745 Strong C=O stretch (ester)[3]

~1600, ~1515 Medium-Strong C=C stretch (aromatic ring)

~1240 Strong C-O stretch (ester and phenol)
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Mass spectrometry provides information about the mass-to-charge ratio (m/z) of the molecule

and its fragments, confirming the molecular weight. For L-Tyrosine methyl ester, the expected

molecular ion [M+H]⁺ would be approximately 196.097 m/z.[4]

Experimental Protocols
The following sections detail the generalized methodologies for the synthesis and

spectroscopic analysis of L-Tyrosine methyl ester hydrochloride.

Synthesis of L-Tyrosine Methyl Ester Hydrochloride
A common method for the synthesis of L-Tyrosine methyl ester hydrochloride is the Fischer

esterification of L-Tyrosine using methanol and a catalyst such as thionyl chloride or hydrogen

chloride gas.[5][6]

Materials:

L-Tyrosine

Anhydrous Methanol

Thionyl Chloride (SOCl₂) or Hydrogen Chloride (HCl) gas

Diethyl ether (or other suitable non-polar solvent for precipitation)

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Ice bath

Rotary evaporator

Procedure:

Suspend L-Tyrosine in anhydrous methanol in a round-bottom flask equipped with a

magnetic stir bar.
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Cool the suspension in an ice bath.

Slowly add thionyl chloride dropwise to the stirred suspension. Alternatively, bubble dry HCl

gas through the mixture.

After the addition is complete, remove the ice bath and allow the reaction mixture to warm to

room temperature, then heat to reflux.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Once the reaction is complete, cool the solution to room temperature.

Remove the methanol under reduced pressure using a rotary evaporator.

The crude product can be purified by recrystallization, often by precipitation from the

methanolic solution by adding diethyl ether.

Filter the resulting white solid, wash with cold diethyl ether, and dry under vacuum.

Spectroscopic Analysis
2.2.1. NMR Spectroscopy

Sample Preparation: Dissolve approximately 5-10 mg of the dried L-Tyrosine methyl ester

hydrochloride in a suitable deuterated solvent (e.g., 0.5-0.7 mL of DMSO-d₆ or D₂O) in an

NMR tube.

Instrumentation: A standard NMR spectrometer (e.g., 300, 400, or 500 MHz) is used.

¹H NMR Acquisition: A standard one-pulse sequence is typically sufficient. Key parameters

include a 30° pulse angle, a relaxation delay of 1-2 seconds, and a sufficient number of

scans (e.g., 16 or 32) to achieve a good signal-to-noise ratio.

¹³C NMR Acquisition: A proton-decoupled ¹³C NMR spectrum is acquired. Due to the lower

natural abundance of ¹³C, a larger number of scans and a longer relaxation delay may be

required.

2.2.2. IR Spectroscopy
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Sample Preparation: For a solid sample, the KBr pellet method or Attenuated Total

Reflectance (ATR) can be used. For the KBr method, a small amount of the sample is

ground with dry KBr and pressed into a thin pellet. For ATR, the solid sample is placed

directly on the ATR crystal.

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer is used.

Data Acquisition: A background spectrum of the empty sample holder (or pure KBr pellet) is

recorded first. The sample spectrum is then recorded, typically in the range of 4000-400

cm⁻¹. The final spectrum is presented in terms of transmittance or absorbance versus

wavenumber.

2.2.3. Mass Spectrometry

Sample Preparation: The sample is dissolved in a suitable solvent (e.g., methanol or

acetonitrile/water) at a low concentration (e.g., 1 mg/mL).

Instrumentation: An electrospray ionization (ESI) mass spectrometer is commonly used for

this type of polar molecule.

Data Acquisition: The sample solution is infused into the ESI source. The mass spectrometer

is operated in positive ion mode to detect the protonated molecule [M+H]⁺. A full scan

spectrum is acquired over a relevant m/z range (e.g., 50-500).

Workflow Visualization
The following diagram illustrates the general workflow for the synthesis and characterization of

L-Tyrosine methyl ester hydrochloride.
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Caption: General workflow for synthesis and spectroscopic characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Spectroscopic Identification of L-Tyrosine Methyl Ester
Hydrochloride: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b555554/docs#spectroscopic-identification-of-l-
tyrosine-methyl-ester-hydrochloride-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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